(+)-6-Methylergoline-8β-acetonitrile
(+)-6-Methylergoline-8β-acetonitrile
Brand Name:
Vulcanchem
CAS No.:
18051-18-8
VCID:
VC0231028
InChI:
InChI=1S/C17H19N3/c1-20-10-11(5-6-18)7-14-13-3-2-4-15-17(13)12(9-19-15)8-16(14)20/h2-4,9,11,14,16,19H,5,7-8,10H2,1H3/t11-,14?,16-/m1/s1
SMILES:
CN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CC#N
Molecular Formula:
C16H23NO
Molecular Weight:
265.35 g/mol
(+)-6-Methylergoline-8β-acetonitrile
CAS No.: 18051-18-8
Main Products
VCID: VC0231028
Molecular Formula: C16H23NO
Molecular Weight: 265.35 g/mol
CAS No. | 18051-18-8 |
---|---|
Product Name | (+)-6-Methylergoline-8β-acetonitrile |
Molecular Formula | C16H23NO |
Molecular Weight | 265.35 g/mol |
IUPAC Name | 2-[(6aR,9S)-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinolin-9-yl]acetonitrile |
Standard InChI | InChI=1S/C17H19N3/c1-20-10-11(5-6-18)7-14-13-3-2-4-15-17(13)12(9-19-15)8-16(14)20/h2-4,9,11,14,16,19H,5,7-8,10H2,1H3/t11-,14?,16-/m1/s1 |
Standard InChIKey | LBMFWYCMCHRLBU-YTXUZFAGSA-N |
Isomeric SMILES | CN1C[C@@H](CC2[C@H]1CC3=CNC4=CC=CC2=C34)CC#N |
SMILES | CN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CC#N |
Canonical SMILES | CN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CC#N |
Synonyms | 6-methyl-8 beta-ergoline acetonitrile 6-methyl-8 beta-ergoline acetonitrile, (8alpha)-isomer 6-methyl-8 beta-ergoline acetonitrile, monohydrochloride, (8alpha,10beta)-isomer 6-methyl-8 beta-ergoline acetonitrile, monomesylate, (8alpha)-isomer 6-methyl-8 beta-ergoline acetonitrile, tartrate, (8beta)-(R-(R*,R*))-isome |
PubChem Compound | 159842 |
Last Modified | Nov 11 2021 |
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